Sodium 5,5'-((1E,1'E)-(2,2'-disulfo-[1,1'-biphenyl]-4,4'-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate)

• Molecular Formula: C26H14N4Na4O12S2
• Molecular Weight: 730.5 g/mol
• IUPAC Name: tetrasodium;5-[[4-[4-[(3-carboxylato-4-oxidophenyl)diazenyl]-2-sulfophenyl]-3-sulfophenyl]diazenyl]-2-oxidobenzoate
• InChI: InChI=1S/C26H18N4O12S2.4Na/c31-21-7-3-13(9-19(21)25(33)34)27-29-15-1-5-17(23(11-15)43(37,38)39)18-6-2-16(12-24(18)44(40,41)42)30-28-14-4-8-22(32)20(10-14)26(35)36;;;;/h1-12,31-32H,(H,33,34)(H,35,36)(H,37,38,39)(H,40,41,42);;;;/q;4*+1/p-4
• InChI Key: ICNXOXCTOLGHIJ-UHFFFAOYSA-J
• Canonical SMILES: C1=CC(=C(C=C1N=NC2=CC(=C(C=C2)[O-])C(=O)[O-])S(=O)(=O)O)C3=C(C=C(C=C3)N=NC4=CC(=C(C=C4)[O-])C(=O)[O-])S(=O)(=O)O.[Na+].[Na+].[Na+].[Na+]

Description

Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) is a complex organic compound with significant applications in various fields. It is known for its unique structure, which includes a biphenyl core with diazene and sulfonate groups, making it a versatile compound in scientific research and industrial applications .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) involves multiple stepsThe final step involves the addition of sodium ions to form the sodium salt .

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maintain the stability of the compound and to minimize the formation of by-products .

Chemical Reactions Analysis

Types of Reactions

Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions to form different oxidation states.

Reduction: It can be reduced using common reducing agents like sodium borohydride.

Substitution: The diazene and sulfonate groups can participate in substitution reactions, leading to the formation of new derivatives.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperatures and pH to ensure the desired outcome .

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may lead to the formation of sulfonic acids, while reduction can yield amines .

Scientific Research Applications

Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis and as a catalyst in various chemical reactions.

Biology: Employed in biochemical assays and as a staining agent in microscopy.

Medicine: Investigated for its potential therapeutic properties, including anti-inflammatory and antimicrobial activities.

Industry: Utilized in the production of dyes, pigments, and as an additive in various industrial processes.

Mechanism of Action

The mechanism of action of Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) involves its interaction with specific molecular targets. The compound can bind to proteins and enzymes, altering their activity and leading to various biological effects. The pathways involved include inhibition of enzyme activity and disruption of cellular processes .

Comparison with Similar Compounds

Similar Compounds

Olsalazine Sodium: A similar compound with anti-inflammatory properties used in the treatment of inflammatory bowel disease.

Disodium 5,5’-Azobis(2-hydroxybenzoate): Another related compound used in biochemical research.

Uniqueness

Sodium 5,5’-((1E,1’E)-(2,2’-disulfo-[1,1’-biphenyl]-4,4’-diyl)bis(diazene-2,1-diyl))bis(2-oxidobenzoate) stands out due to its unique combination of functional groups, which confer distinct chemical and biological properties. Its versatility in various applications makes it a valuable compound in scientific research and industry .